Cas no 1876450-53-1 (Methyl 3-(3-ethoxyphenyl)-3-hydroxypropanoate)

• Product Name: Methyl 3-(3-ethoxyphenyl)-3-hydroxypropanoate
• CAS No: 1876450-53-1
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 5750336
• PubChem ID: 165763507
• Update Time: 2023-11-14

Methyl 3-(3-ethoxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• 1876450-53-1
• methyl 3-(3-ethoxyphenyl)-3-hydroxypropanoate
• EN300-1768503
• Methyl 3-ethoxy-β-hydroxybenzenepropanoate
• Methyl 3-(3-ethoxyphenyl)-3-hydroxypropanoate

• Inchi： 1S/C12H16O4/c1-3-16-10-6-4-5-9(7-10)11(13)8-12(14)15-2/h4-7,11,13H,3,8H2,1-2H3
• InChI Key： RDMLCKPZZSZWKH-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1C=CC=C(C=1)OCC

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.135±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 354.7±32.0 °C(Predicted)
• pka: 13.02±0.20(Predicted)